![molecular formula C28H26N2O6 B015449 5'-O-Trityluridine CAS No. 6554-10-5](/img/structure/B15449.png)
5'-O-Trityluridine
Overview
Description
5'-O-Trityluridine (5'-TU) is a nucleoside analog of uridine, which is a naturally occurring pyrimidine nucleoside found in the human body. 5'-TU has been used in a variety of scientific research applications, ranging from the study of nucleic acid metabolism to the development of new drugs and treatments. In
Scientific Research Applications
Conformational Properties : A study by Kupche (1981) revealed that 5′-O-trityluridine shows intramolecular bonding between the 2-keto oxygen and 2′-hydroxyl group, which stabilizes its 3′-endo (N) conformation. This feature allows for free rotation of hydroxy groups in polar solvents (Kupche, 1981).
Antitumor Agent : Yamashita et al. (1989) synthesized a derivative of 5'-O-Trityluridine, 3'-O-benzyl-2'-deoxy-5-trifluoromethyluridine, and identified it as a promising antitumor agent for clinical testing (Yamashita et al., 1989).
Stability Enhancement : Furukawa et al. (1965) demonstrated that introducing methoxyl functions at the 2'- or 3'-position of uridine, which is related to this compound, enhances the stability of the glycosyl linkage to acid hydrolysis (Furukawa et al., 1965).
Thermolysis Study : A study by Zhou et al. (2001) on the thermolysis of 5′-O-trityl-2′,3′-O-triphenylphosphoranediyluridine showed the production of 3-N-methyl-5′-O-trityluridine and 5′-O-trityl-2 (Zhou et al., 2001).
Synthesis of 5-Acetyluridine : Jones et al. (1979) discussed the synthesis of 5-Acetyluridine, a compound related to this compound, by condensing 5-acetyluracil with 2,3,5-tri-O-benzoylribofuranosyl chloride (Jones et al., 1979).
Monitoring of 5-Fluorouracil Metabolism : Stevens et al. (1984) used 19F NMR for non-invasive monitoring of 5-fluorouracil metabolism in tumors and the liver, suggesting improvements in cancer treatment strategies (Stevens et al., 1984).
Hypnotic Activities of Derivatives : Kozai et al. (2001) synthesized 4-thio analogues of N3-substituted uridines, including derivatives of this compound, and assessed their hypnotic activity in mice (Kozai et al., 2001).
Clinical Use of Fluoxetine : Wong et al. (1995) discussed the use of Fluoxetine, a selective serotonin uptake inhibitor, in treating depression and obsessive-compulsive disorders, suggesting potential applications in other disorders. This research may be relevant due to structural similarities with this compound (Wong et al., 1995).
DNA Hydroxymethylation Discrimination : Zhang et al. (2017) developed a method for quantifying 5-hydroxymethylcytosine in DNA, which is related to the broader field of nucleoside modifications and potentially relevant to this compound research (Zhang et al., 2017).
Mechanism of Action
Future Directions
The future directions of 5’-O-Trityluridine and similar compounds lie in their potential use as therapeutic agents. For instance, certain 5’-O-trityl nucleoside derivatives have been found to combine antiangiogenic and vascular-targeting activities, opening up possibilities for their use as anticancer agents . Furthermore, the field of oligonucleotide therapeutics, which includes compounds like 5’-O-Trityluridine, has matured significantly over the past decade, with several single-stranded and double-stranded RNA drugs receiving regulatory approval . Future research in this field is likely to focus on further optimizing the pharmacodynamics and pharmacokinetics of these compounds .
properties
IUPAC Name |
1-[3,4-dihydroxy-5-(trityloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N2O6/c31-23-16-17-30(27(34)29-23)26-25(33)24(32)22(36-26)18-35-28(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-17,22,24-26,32-33H,18H2,(H,29,31,34) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQHCGMPQZCIQPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC4C(C(C(O4)N5C=CC(=O)NC5=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60984130 | |
Record name | 4-Hydroxy-1-[5-O-(triphenylmethyl)pentofuranosyl]pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60984130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
486.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6554-10-5 | |
Record name | 5'-O-Trityluridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006554105 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC97038 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97038 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Hydroxy-1-[5-O-(triphenylmethyl)pentofuranosyl]pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60984130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5'-O-trityluridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.802 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 5'-O-Trityluridine in nucleoside chemistry?
A1: this compound serves as a valuable synthetic intermediate in nucleoside chemistry. Its primary utility lies in its ability to act as a protected form of uridine, allowing for selective modifications at other positions within the molecule. [, , , , , , , , ] For instance, the presence of the trityl group at the 5' position enables the introduction of various substituents at the 2' and 3' positions of the ribose sugar. [, , , , ] This selective protection strategy is crucial for the synthesis of complex nucleosides with specific structural and functional properties.
Q2: How does the trityl group in this compound impact its reactivity?
A2: The bulky trityl group in this compound provides steric hindrance, significantly influencing its reactivity. This steric effect allows for regioselective reactions, particularly at the 2' and 3' hydroxyl groups of the ribose sugar. [, , ] For example, in the synthesis of 3'-O-benzyl-2'-deoxy-5-trifluoromethyluridine, the 5'-O-trityl group directs benzylation specifically to the 3'-hydroxyl group. [] This selective protection and deprotection strategy using the trityl group is a cornerstone in nucleoside modification.
Q3: Are there any specific structural insights into this compound revealed through crystallographic studies?
A3: Yes, crystallographic studies of this compound and its thymidine analogue have unveiled intriguing host-guest interactions with various organic molecules. [] These studies reveal how the nucleoside, particularly the trityl group, can accommodate guest molecules like benzene, toluene, and cyclohexane within its crystal lattice. This understanding of host-guest interactions is relevant for designing drug delivery systems and understanding molecular recognition processes.
Q4: Can you provide an example of how this compound is used to synthesize modified nucleosides?
A4: One example is the synthesis of 2′,3′-dideoxy-3′-fluoro-2′-methylidene pyrimidine nucleosides. [] this compound is first converted to its 2′-deoxy-2′-methylidene derivative, which then undergoes fluorination using diethylaminosulfur trifluoride (DAST). The presence of the 5'-O-trityl group is crucial in this synthesis, as it allows for the selective fluorination at the 3′ position, leading to the desired modified nucleoside.
Q5: Has this compound been utilized in the synthesis of cyclic nucleoside derivatives?
A5: Yes, 5′-O-trityl-2′,3′-O-triphenylphosphoranediyluridine, a derivative of this compound, undergoes thermolysis to yield 5′-O-trityl-2,2′-cyclouridine. [] This reaction highlights the versatility of this compound as a starting material for synthesizing structurally diverse nucleosides, including cyclic derivatives with potential biological activities.
Q6: What spectroscopic techniques are typically employed to characterize this compound?
A6: Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, is frequently used to characterize this compound and its derivatives. [, ] This technique provides valuable information about the structure, conformation, and purity of the synthesized compounds. Additionally, other analytical techniques, such as mass spectrometry, can be used to confirm the molecular weight and identity of the synthesized nucleosides.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.